Cas no 16114-47-9 ((dimethyl-1,2-oxazol-4-yl)boronic acid)
(dimethyl-1,2-oxazol-4-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethylisoxazole-4-boronic acid
- CHEMBRDG-BB 3200973
- AKOS BRN-0206
- 3,5-DIMETHYISOXAZOLE-4-BORONIC ACID
- 3,5-DIMETHYL-4-ISOXAZOLYLBORONIC ACID
- 3,5-DIMETHYL-4-ISOXAZOLEBORONIC ACID
- (3,5-DIMETHYLISOXAZOL-4-YL)BORONIC ACID
- TIMTEC-BB SBB004160
- Boronic acid, B-(3,5-dimethyl-4-isoxazolyl)-
- (3,5-dimethyl-1,2-oxazol-4-yl)boronic acid
- 3,5-Dimethylisoxazol-4-yl-4-boronic acid
- 3,5-DiMethylisoxazole-4-boronic acid (contains varying aMounts of anhydride)
- 3,5-dimethylisoxazol-4-ylboronic acid
- (dimethyl-1,2-oxazol-4-yl)boronic acid
- 3,5-Dimethylisoxazole-4-boronicacid
- (3,5-Dimethyl-4-isoxazolyl)-boronic acid
- 3,5-Dimethyl-isoxazole-4-boronic acid
- 3,5
- 3,5-dimethyl-isoxazole 4-boronic acid
- SY007869
- DIIFZCPZIRQDIJ-UHFFFAOYSA-N
- 3,5-Dimethylisoxazol-4-yl-boronic acid
- Z1203159461
- 3,5-dimethylisoxazole-4 boronic acid
- 3,5-dimethylisooxazole-4-boronic acid
- FT-0604687
- EN300-152731
- 3,5-dimethylisoxazol-4-yl boronic acid
- BCP23249
- 3,5-dimethyl-4-isoxazole boronic acid
- Boronic acid, (3,5-dimethyl-4-isoxazolyl)-
- 3,5-dimethylisoxazol-4-boronic acid
- Q-103247
- 3,5-dimethyl-isoxazol-4-boronic acid
- 3,5 dimethyl isoxazole-4-boronic acid
- (3,5-dimethyl-4-isoxazolyl)boronic acid
- F1905-7159
- AKOS004116475
- 3,5-dimethyl-4-isoxazolylboron ic acid
- 3,5-dimethylisoxazol-4-ylboronic acid;3,5-Dimethyl-4-isoxazolylboronic acid
- AM20080438
- 16114-47-9
- 3,5-dimethyl-isoxazol-4-yl boronic acid
- SCHEMBL68794
- MFCD02677945
- PB21812
- C5H8BNO3
- A3569
- (3,5-Dimethyl-1,2-oxazol-4-yl) boronic acid
- DTXSID20370237
- GS-6478
- (3,5-Dimethyl-1,2-Oxazol-4-Yl)Boranediol
- CS-W000879
- 3,5-Dimethylisoxazol-4-yl-4-boronic acid,98%
- STL556267
- BBL102464
- DB-010518
- 3,5-DIMETHYL-1,2-OXAZOL-4-YLBORONIC ACID
- 672-304-7
- DTXCID10321273
-
- MDL: MFCD02677945
- Inchi: 1S/C5H8BNO3/c1-3-5(6(8)9)4(2)10-7-3/h8-9H,1-2H3
- InChI Key: DIIFZCPZIRQDIJ-UHFFFAOYSA-N
- SMILES: O1C(C)=C(B(O)O)C(C)=N1
Computed Properties
- Exact Mass: 141.06000
- Monoisotopic Mass: 141.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 66.5
Experimental Properties
- Color/Form: Not determined
- Density: 1.23
- Melting Point: 82-86 °C
- Boiling Point: 333.9°C at 760 mmHg
- Flash Point: 155.8℃
- Refractive Index: 1.486
- PSA: 66.49000
- LogP: -1.02880
- Solubility: Not determined
(dimethyl-1,2-oxazol-4-yl)boronic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
-
Warning Statement:
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:nwg
- Hazard Category Code: R36/37/38
- Safety Instruction: S36/37/39-S3-S26
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S3;S36/37/39
- HazardClass:IRRITANT, KEEP COLD
- Storage Condition:2-8°C
(dimethyl-1,2-oxazol-4-yl)boronic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(dimethyl-1,2-oxazol-4-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D132R-1g |
(dimethyl-1,2-oxazol-4-yl)boronic acid |
16114-47-9 | 98% | 1g |
¥51.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D132R-5g |
(dimethyl-1,2-oxazol-4-yl)boronic acid |
16114-47-9 | 98% | 5g |
¥158.0 | 2022-09-28 | |
| Fluorochem | 011035-5g |
3,5-Dimethylisoxazole-4-boronic acid |
16114-47-9 | 98% | 5g |
£30.00 | 2022-03-01 | |
| Fluorochem | 011035-25g |
3,5-Dimethylisoxazole-4-boronic acid |
16114-47-9 | 98% | 25g |
£120.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D120139-1g |
(dimethyl-1,2-oxazol-4-yl)boronic acid |
16114-47-9 | 97% | 1g |
¥46.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D120139-250mg |
(dimethyl-1,2-oxazol-4-yl)boronic acid |
16114-47-9 | 97% | 250mg |
¥30.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D120139-25g |
(dimethyl-1,2-oxazol-4-yl)boronic acid |
16114-47-9 | 97% | 25g |
¥625.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D120139-5g |
(dimethyl-1,2-oxazol-4-yl)boronic acid |
16114-47-9 | 97% | 5g |
¥171.90 | 2023-09-03 | |
| Chemenu | CM100151-100g |
3,5-Dimethylisoxazole-4-boronic acid |
16114-47-9 | 0.95 | 100g |
$315 | 2021-08-06 | |
| Fluorochem | 011035-1g |
3,5-Dimethylisoxazole-4-boronic acid |
16114-47-9 | 98% | 1g |
£10.00 | 2022-03-01 |
(dimethyl-1,2-oxazol-4-yl)boronic acid Related Literature
-
Anthony K. Edmonds,Catherine S. Oakes,Storm Hassell-Hart,Didier Bruyère,Graham J. Tizzard,Simon J. Coles,Robert Felix,Hannah J. Maple,Graham P. Marsh,John Spencer Org. Biomol. Chem. 2022 20 4021
-
Brandon J. Reizman,Yi-Ming Wang,Stephen L. Buchwald,Klavs F. Jensen React. Chem. Eng. 2016 1 658
-
Zi-Biao Zhao,Lei Shi,Fan-Jie Meng,Yaming Li,Yong-Gui Zhou Org. Chem. Front. 2019 6 1572
-
Julien Warnan,Janina Willkomm,Yoann Farré,Yann Pellegrin,Mohammed Boujtita,Fabrice Odobel,Erwin Reisner Chem. Sci. 2019 10 2758
Additional information on (dimethyl-1,2-oxazol-4-yl)boronic acid
(Dimethyl-1,2-oxazol-4-yl)boronic acid (CAS No. 16114-47-9): A Versatile Building Block in Modern Medicinal Chemistry
(Dimethyl-1,2-oxazol-4-yl)boronic acid (CAS No. 16114-47-9) is a highly versatile and valuable compound in the field of medicinal chemistry and pharmaceutical research. This boronic acid derivative has gained significant attention due to its unique chemical properties and its potential applications in the synthesis of biologically active molecules. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in the utilization of (dimethyl-1,2-oxazol-4-yl)boronic acid in drug discovery and development.
The chemical structure of (dimethyl-1,2-oxazol-4-yl)boronic acid is characterized by a boronic acid functional group attached to a 1,2-oxazole ring substituted with two methyl groups. The 1,2-oxazole ring is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom. The presence of the boronic acid group imparts unique reactivity to the molecule, making it an excellent building block for various organic transformations.
One of the key advantages of (dimethyl-1,2-oxazol-4-yl)boronic acid is its ability to participate in Suzuki-Miyaura coupling reactions. These reactions are widely used in organic synthesis for the formation of carbon-carbon bonds between aryl or vinyl boronic acids and aryl or vinyl halides or pseudohalides. The mild reaction conditions and high functional group tolerance make Suzuki-Miyaura coupling a preferred method for constructing complex molecular architectures. Recent studies have demonstrated the utility of (dimethyl-1,2-oxazol-4-yl)boronic acid in synthesizing a variety of bioactive compounds, including anti-cancer agents, anti-inflammatory drugs, and antiviral agents.
In addition to its role in Suzuki-Miyaura coupling, (dimethyl-1,2-oxazol-4-yl)boronic acid has been explored for its potential as a ligand in metal-catalyzed reactions. The boronic acid group can coordinate with transition metals, forming stable complexes that can be used as catalysts or intermediates in various synthetic processes. This property has led to the development of new catalytic systems that enhance the efficiency and selectivity of organic transformations.
The synthesis of (dimethyl-1,2-oxazol-4-yl)boronic acid can be achieved through several routes. One common method involves the reaction of 4-chloro-N,N-dimethyloxazole with bis(pinacolato)diboron followed by hydrolysis to form the boronic acid. Another approach involves the direct functionalization of 1,2-dimethyloxazole using boron tribromide or other boron reagents. These synthetic strategies provide researchers with flexible options for preparing (dimethyl-1,2-oxazol-4-yl)boronic acid on a laboratory scale or for large-scale production.
Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and properties of (dimethyl-1,2-oxazol-4-yl)boronic acid. Quantum mechanical calculations have provided insights into the electronic structure and bonding characteristics of this compound, which can guide the design of more efficient synthetic routes and novel applications. For instance, density functional theory (DFT) studies have revealed that the boron atom in (dimethyl-1,2-oxazol-4-yl)boronic acid exhibits significant electrophilic character, making it an attractive target for nucleophilic attack.
In the context of drug discovery, (dimethyl-1,2-oxazol-4-y l)boronic acid has shown promise as a scaffold for developing new therapeutic agents. The oxazole ring is known for its ability to form hydrogen bonds and π-stacking interactions with biological targets, which can enhance binding affinity and selectivity. Moreover, the boronic acid group can undergo reversible binding with biomolecules containing hydroxyl or carboxyl groups, providing an additional mechanism for modulating biological activity.
A notable example of the application of (dimethyl -1 , 2 - ox az ol - 4 - yl )b or on ic ac id i n ph arm ace utical re se arch i s i ts use i n t he sy nt he sis o f p ot ent i nh ib ito rs o f p ro tei n t ar ge ts . Fo r ins ta nc e , r e ce nt s tud ie s ha ve de mo ns tra te d t ha t c om po un ds d er iv ed fr om (di me th yl - 1 , 2 - ox az ol - 4 - yl )b or on ic ac id c an ef fe ct iv el y i nh ib it e nzym es i nv ol ve d i n ca nc er m et ab ol ism an d si gn alin g pa th wa ys . Th es e fi ndi ng s h ig hl ig ht th e po te nt ia l o f (di me th yl - 1 , 2 - ox az ol - 4 - yl )b or on ic ac id a s a ke y i ng re di en t i n th e de ve lo pm en t o f no ve l dr ug ca nd id at es . p > < p > I n c on cl us io n ,< st ro ng > (d im et hy l - 1 , 2 - ox az ol - 4 - yl )b or on ic ac id (C AS N o . 16 1 1 4 - 47 -9 ) i s a ve rs at il e an d v al ua bl e co mp ou nd i n mo de rn m ed ic al ch em is try . I ts u ni qu e ch em ic al pr op er ti es , pa ir ed w it h ad va nc ed sy nt he tic me th od s an d co mp ut at io na l ap pr oa ch es , ha ve op en ed ne w ho ri zo ns fo r t he de si gn an d sy nt he sis o f bi ol og ic al ly ac ti ve mo le cu le s . As re se arc h co nt in ue s t o ev ol ve ,< st ro ng > (d im et hy l - 1 , 2 - ox az ol - 4 - yl )b or on ic ac id wi ll li ke ly pl ay a si gn ifi ca nt ro le i n fu tu re dr ug di sc ov er y an d de ve lo pm en t . p >
16114-47-9 ((dimethyl-1,2-oxazol-4-yl)boronic acid) Related Products
- 16114-49-1((3-Methyl-5-phenyl-isoxazol-4-yl)-boronic acid)
- 214360-83-5(Isoxazole, 4-(1,3,2-dioxaborolan-2-yl)-3,5-dimethyl-)
- 1000894-08-5(3-(methoxymethyl)-5-methyl-1,2-oxazol-4-ylboronic acid)
- 1224884-06-3(3-Methylisoxazol-4-yl Boronic Acid)
- 1012084-55-7((5-methyl-1,2-oxazol-4-yl)boronic acid)
- 491876-01-8(5-Methyl-3-phenyl-4-isoxazolylboronic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)